Cis-Quaternary Acid
Cis-Quaternary Acid
An impurity of Atracurium. Atracurium besilate is a non-neuromuscular-blocking agent used to relax skeletal muscle.
Brand Name:
Vulcanchem
CAS No.:
1075727-04-6
VCID:
VC0194425
InChI:
InChI=1S/C24H31NO6/c1-25(11-9-24(26)27)10-8-17-14-22(30-4)23(31-5)15-18(17)19(25)12-16-6-7-20(28-2)21(13-16)29-3/h6-7,13-15,19H,8-12H2,1-5H3/t19-,25-/m1/s1
SMILES:
C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)OC)OC)OC)CCC(=O)[O-]
Molecular Formula:
C24H31NO6
Molecular Weight:
429.52
Cis-Quaternary Acid
CAS No.: 1075727-04-6
Impurities
VCID: VC0194425
Molecular Formula: C24H31NO6
Molecular Weight: 429.52
Purity: 95%
CAS No. | 1075727-04-6 |
---|---|
Product Name | Cis-Quaternary Acid |
Molecular Formula | C24H31NO6 |
Molecular Weight | 429.52 |
IUPAC Name | 3-[(1R,2R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propanoate |
Standard InChI | InChI=1S/C24H31NO6/c1-25(11-9-24(26)27)10-8-17-14-22(30-4)23(31-5)15-18(17)19(25)12-16-6-7-20(28-2)21(13-16)29-3/h6-7,13-15,19H,8-12H2,1-5H3/t19-,25-/m1/s1 |
SMILES | C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)OC)OC)OC)CCC(=O)[O-] |
Description | An impurity of Atracurium. Atracurium besilate is a non-neuromuscular-blocking agent used to relax skeletal muscle. |
Purity | 95% |
Synonyms | Atracurium Impurity E; 3-((1R,2R)-1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium-2-yl)propanoate |
PubChem Compound | 154731624 |
Last Modified | Nov 11 2021 |
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